Cas no 54714-53-3 ( )

• Product Name: &nbsp
• CAS No: 54714-53-3
• MF: C₉H₆BrClO
• MW: 245.500340938568
• CID: 942667
• PubChem ID: 11334069
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-5-CHLORO-2,3-DIHYDRO-1H-INDEN-1-ONE
• DB-313701
• XNTGHLJYUJLXQE-UHFFFAOYSA-N
• 2-bromo-5-chloroindan-1-one
• 2-bromo-5-chlorindan-1-on
• SCHEMBL2370122
• 2-bromo-5-chloro-1-indanone
• 2-bromo-5-chloroindan-1-on
• 54714-53-3
•  

• Inchi： 1S/C9H6BrClO/c10-8-4-5-3-6(11)1-2-7(5)9(8)12/h1-3,8H,4H2
• InChI Key： XNTGHLJYUJLXQE-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC(=CC=2C1)Cl)=O

Computed Properties

• Exact Mass: 243.92908
• Monoisotopic Mass: 243.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07